N~1~-(3-methylphenyl)-1,4-piperidinedicarboxamide

• IUPAC Name: 1-N-(3-methylphenyl)piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C14H19N3O2/c1-10-3-2-4-12(9-10)16-14(19)17-7-5-11(6-8-17)13(15)18/h2-4,9,11H,5-8H2,1H3,(H2,15,18)(H,16,19)
• InChI Key: JDSHOZXXTIURQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

Synthesis Analysis

The synthesis of N1-(3-methylphenyl)-1,4-piperidinedicarboxamide and related compounds involves complex chemical processes designed to achieve the desired chemical structure with pharmacological activity. For instance, the synthesis and properties of some N-aminoalkyl derivatives of 3,4-pyridinedicarboxamides have been reported, indicating a process involving the modification of nitrogen atoms to enhance pharmacological activity, albeit with different core structures (Śladowska et al., 1995).

Molecular Structure Analysis

The molecular structure of compounds related to N1-(3-methylphenyl)-1,4-piperidinedicarboxamide has been elucidated through various analytical techniques. For example, the molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate was determined, revealing insights into the compound's spatial configuration and how it might interact with biological targets (Khan et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving N1-(3-methylphenyl)-1,4-piperidinedicarboxamide derivatives are key to understanding their functional capabilities and potential as pharmacological agents. For instance, the synthesis and pharmacological effects of optically active derivatives highlight the significance of stereochemistry in enhancing pharmacological effects (Ashimori et al., 1991).